Cas no 1146629-85-7 ((R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one)

• Product Name: (R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one
• CAS No: 1146629-85-7
• MF: C₂₂H₁₃NO₂F₁₂
• MW: 551.32492
• CID: 831238

(R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• (R)-1,1-bis(3,5-bis(trifluoroMethyl)phenyl)tetrahydropyrrolo[1,2-c]oxazol-3(1H)-one
• (7aR)-1,1-bis[3,5-bis(trifluoromethyl)phenyl]-5,6,7,7a-tetrahydro pyrrolo[1,2-c]oxazol-3-one

• Inchi： InChI=1S/C22H13F12NO2/c23-19(24,25)12-4-10(5-13(8-12)20(26,27)28)18(16-2-1-3-35(16)17(36)37-18)11-6-14(21(29,30)31)9-15(7-11)22(32,33)34/h4-9,16H,1-3H2/t16-/m1/s1
• InChI Key： YOMDKDYSSRLDOJ-MRXNPFEDSA-N
• SMILES： C1C[C@@H]2C(C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)(C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F)OC(=O)N2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 6